3-Bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine

• IUPAC Name: 3-bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H4BrF3N2/c9-6-4-13-7-3-1-2-5(14(6)7)8(10,11)12/h1-4H
• InChI Key: CMMHGJNKDPMBPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2C(=C1)C(F)(F)F)Br
• Molecular Formula: C8H4BrF3N2
• Molecular Weight: 265.03 g/mol

Description

“3-Bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine” is a chemical compound with the CAS Number: 1893797-71-1. It has a molecular weight of 265.03. This compound is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines, including “3-Bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine”, has been developed. This method involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation.

Molecular Structure Analysis

The linear formula of “3-Bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine” is C8H4BrF3N2.

Chemical Reactions Analysis

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature.

Physical And Chemical Properties Analysis

“3-Bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine” is a solid compound. It should be stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Organic Synthesis

. .

Catalyst-Free Synthesis

. .

Pharmaceutical Applications

.

Antiviral Properties

.

Antifungal Properties

.

Antitumor Activities

.

Material Science Applications

.

Development of Commercial Drugs

. This highlights the importance of “3-Bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine” in pharmaceutical research and drug development.

Mechanism of Action

While the specific mechanism of action for “3-Bromo-5-(trifluoromethyl)imidazo[1,2-a]pyridine” is not mentioned in the search results, imidazo[1,2-a]pyridines have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.

Safety and Hazards

This compound is considered hazardous. It has been associated with specific target organ toxicity, affecting the respiratory system. The safety information includes several precautionary statements such as avoiding ingestion and inhalation, and not getting it in eyes, on skin, or on clothing.

Future Directions

Imidazo[1,2-a]pyridine, an important fused bicyclic 5,6 heterocycle, has been recognized for its wide range of applications in medicinal chemistry. A few examples of imidazo[1,2-a]pyridine exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, there is potential for future research and development in this area.